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Compound of Interest

Compound Name: Ceritinib D7

Cat. No.: B1472091

Ensuring the safe and compliant disposal of chemical reagents is a critical component of
laboratory safety and environmental responsibility. This document provides essential guidance
on the proper disposal procedures for Ceritinib D7, a deuterated analog of the anaplastic
lymphoma kinase (ALK) inhibitor, Ceritinib. While the Safety Data Sheet (SDS) for Ceritinib D7
indicates it is not classified as a hazardous substance, the parent compound, Ceritinib, is
known to be hazardous. Therefore, a cautious approach to disposal is strongly recommended
to minimize risk and ensure regulatory compliance.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Ceritinib D7 in accordance
with standard laboratory safety protocols for potentially hazardous compounds. This includes
the use of appropriate personal protective equipment (PPE), such as gloves, lab coats, and
eye protection. All handling of the solid compound should be performed in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of any dust particles.

Step-by-Step Disposal Procedures

Given the hazardous nature of the parent compound, Ceritinib, it is recommended that
Ceritinib D7 be disposed of as a cytotoxic/cytostatic waste, following institutional and local
regulations for chemical waste management.

1. Solid Waste Contaminated with Ceritinib D7:
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Collection: All solid waste materials that have come into contact with Ceritinib D7, including
contaminated gloves, absorbent pads, and weighing papers, should be collected in a
designated, clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled as "Cytotoxic Waste" or
"Chemotherapeutic Waste" and should include the name of the compound (Ceritinib D7).

Storage: The sealed container should be stored in a designated, secure area for hazardous
waste pickup.

. Unused or Expired Ceritinib D7:

Do Not Discard in Regular Trash: Despite the SDS for Ceritinib D7 suggesting that small
guantities can be disposed of with household waste, this is not advisable in a laboratory
setting due to the cytotoxic potential of the parent compound.[1]

Packaging: The original vial containing the unused or expired Ceritinib D7 should be
securely closed and placed within a secondary container, such as a labeled plastic bag, to
prevent breakage and leakage.

Disposal: The packaged material should be disposed of through your institution's chemical
waste management program as cytotoxic waste.

. Contaminated Sharps:

Segregation: Any sharps, such as needles or razor blades, that are contaminated with
Ceritinib D7 must be disposed of in a designated sharps container for cytotoxic waste.

Labeling: The sharps container must be clearly labeled as containing cytotoxic sharps.

. Decontamination of Work Surfaces:

Cleaning: Work surfaces should be decontaminated after handling Ceritinib D7. Use a
suitable cleaning agent, such as a detergent solution, followed by a rinse with water.

Waste from Cleaning: All materials used for cleaning, such as wipes and absorbent pads,
should be disposed of as cytotoxic solid waste.
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In Case of a Spill

In the event of a spill, the area should be immediately secured to prevent exposure to

personnel.

o Small Spills: For small spills of solid Ceritinib D7, carefully pick up the material with
absorbent pads.[1]

o Cleaning: Clean the spill area with a detergent solution and dispose of all cleaning materials
as cytotoxic waste.

e Ventilation: Ensure the area is well-ventilated.

Understanding the Hazard Classification

It is important to note the difference in hazard classification between Ceritinib D7 and its
parent compound, Ceritinib.

Hazard Classification
Compound CAS Number (According to available
SDS)

Not classified as hazardous
Ceritinib D7 1632484-77-5 according to the Globally
Harmonized System (GHS).[1]

Toxic to Reproduction 1A,
Causes damage to organs
Ceritinib 1032900-25-6 through prolonged or repeated
exposure, Very toxic to aquatic
life with long lasting effects.[2]

Due to the significant hazards associated with the active pharmaceutical ingredient, Ceritinib, it
is prudent to manage its deuterated form, Ceritinib D7, with the same level of caution within a
laboratory environment.

Visualizing the Mechanism of Action
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To provide context for the handling of Ceritinib D7, the following diagram illustrates the
inhibitory action of Ceritinib on the ALK signaling pathway, which is crucial in certain types of
non-small cell lung cancer.

Cancer Cell
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Caption: Simplified signaling pathway showing Ceritinib inhibiting the ALK receptor, thereby
blocking downstream signals that promote cancer cell proliferation and survival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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